Cas no 613248-32-1 (4-((4-METHOXYBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 4-((4-METHOXYBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 613248-32-1
• MF: C₁₅H₁₃N₅OS
• MW: 311.361620664597
• CID: 6857646
• PubChem ID: 6859370
• Update Time: 2025-04-29

4-((4-METHOXYBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 4-((4-Methoxybenzylidene)amino)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• 613248-32-1
• SALOR-INT L467391-1EA
• AKOS002178656
• 4-((4-METHOXYBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-{[(E)-(4-methoxyphenyl)methylidene]amino}-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• 656-980-0
• STL337680

• Inchi： 1S/C15H13N5OS/c1-21-12-7-5-11(6-8-12)10-17-20-14(18-19-15(20)22)13-4-2-3-9-16-13/h2-10H,1H3,(H,19,22)/b17-10+
• InChI Key： VJXRUQVMTSTLJF-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=CN=2)N1/N=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 311.08408123Da
• Monoisotopic Mass: 311.08408123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2Ų